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Compound of Interest

Compound Name: Folic acid, methyl-

Cat. No.: B1673526 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to studying the cellular effects of L-

methylfolate, the biologically active form of folate (Vitamin B9). The protocols outlined below

are designed for in vitro cell culture systems and are applicable to various research areas,

including neuroscience, cardiovascular biology, and oncology.

L-methylfolate plays a crucial role in one-carbon metabolism, which is essential for the

synthesis of nucleotides, amino acids, and the universal methyl donor S-adenosylmethionine

(SAMe).[1][2] SAMe is critical for the methylation of DNA, RNA, proteins, and

neurotransmitters.[3] Consequently, L-methylfolate influences a wide range of cellular

processes, including gene expression, signal transduction, and neurotransmitter synthesis.[4]

[5]

Data Presentation: Quantitative Effects of L-
methylfolate
The following tables summarize the quantitative data from key experiments investigating the

effects of L-methylfolate on various cell types.

Table 1: Effects of L-methylfolate on Neuronal Cell Plasticity
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Cell Type
L-methylfolate
Concentration

Duration of
Treatment

Observed
Effect

Reference

Human iPSC-

derived

Dopaminergic

Neurons

0.1 µM 72 hours

Significant

increase in

maximal dendrite

length

Human iPSC-

derived

Dopaminergic

Neurons

1 µM 72 hours

Significant

increase in

maximal dendrite

length and

number of

primary dendrites

[6]

Human iPSC-

derived

Dopaminergic

Neurons

5 µM 72 hours

Significant

increase in

maximal dendrite

length, number

of primary

dendrites, and

soma area

[6]

Table 2: Effects of L-methylfolate on Endothelial Cell Function
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Cell Type
L-methylfolate
Concentration

Duration of
Treatment

Observed
Effect

Reference

Human

Endothelial Cells
1 µM

45 minutes (ex

vivo)

Significant

increase in

vascular BH4

levels and

BH4/total

biopterin ratio

[7]

Human

Saphenous

Veins

1 µM
45 minutes (ex

vivo)

Significant

increase in

vascular BH4

and the BH4/total

biopterin ratio

[7]

Human

Endothelial Cells

Not specified (in

vivo infusion)
45 minutes

Significant

elevation in BH4

levels and

BH4/total

biopterin ratio

[7][8]

Signaling Pathways
L-methylfolate's primary mechanism of action is through its central role in the one-carbon

metabolism pathway. It donates a methyl group to homocysteine to form methionine, which is

then converted to SAMe. SAMe is the primary methyl group donor for most methylation

reactions in the cell. L-methylfolate also influences the synthesis of tetrahydrobiopterin (BH4), a

critical cofactor for several enzymes, including those involved in neurotransmitter and nitric

oxide (NO) synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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